5-(4-Nitrophenyl)oxazole
Cat. No. B089424
M. Wt: 190.16 g/mol
InChI Key: JJFHVOMPLSSUEC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08486962B2
Procedure details
To a solution of 5-(4-nitro-phenyl)-oxazole (500 mg, 2.6 mmol) in ethanol (10 ml) was added tin (620 mg, 5.2 mmol), followed by dropwise addition of concentrated hydrochloric acid (1 ml) and then the reaction was stirred at room temperature for 2 hr. The reaction mixture was filtered and the filtrate evaporated to dryness. The resultant residue was diluted with water (10 ml), basified with saturated bicarbonate solution, then extracted with ethyl acetate. The organic layer was separated, washed with water, dried and concentrated to dryness to yield 4-oxazol-5-yl-phenylamine (380 mg, 90%) as solid.
Yield
90%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:9]=[CH:8][C:7]([C:10]2[O:14][CH:13]=[N:12][CH:11]=2)=[CH:6][CH:5]=1)([O-])=O.[Sn].Cl>C(O)C>[O:14]1[C:10]([C:7]2[CH:6]=[CH:5][C:4]([NH2:1])=[CH:9][CH:8]=2)=[CH:11][N:12]=[CH:13]1 |^3:14|
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Inputs
Step One
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Name
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|
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Quantity
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500 mg
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(C=C1)C1=CN=CO1
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Name
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Quantity
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620 mg
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Type
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reactant
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Smiles
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[Sn]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction was stirred at room temperature for 2 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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the filtrate evaporated to dryness
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ADDITION
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Type
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ADDITION
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Details
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The resultant residue was diluted with water (10 ml)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer was separated
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WASH
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Type
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WASH
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Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated to dryness
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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O1C=NC=C1C1=CC=C(C=C1)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 380 mg | |
| YIELD: PERCENTYIELD | 90% | |
| YIELD: CALCULATEDPERCENTYIELD | 91.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
